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Compound of Interest

Compound Name: 2-Chloro-5-iodonicotinic acid

CAS No.: 59782-86-4

Cat. No.: B1315165

Get Quote

A comprehensive review of the biological activities of amide derivatives of nicotinic acid and its

halogenated analogues, presented as a comparative guide for researchers in drug discovery.

Due to the absence of published data on amides derived from 2-Chloro-5-iodonicotinic acid,

this guide focuses on structurally related compounds, primarily derivatives of nicotinic acid and

2-chloronicotinic acid.

The strategic incorporation of halogen atoms into pharmacologically active scaffolds is a well-

established approach in medicinal chemistry to modulate the physicochemical and biological

properties of molecules. Amides of nicotinic acid (Vitamin B3) and its derivatives are known to

exhibit a wide range of biological activities, including antimicrobial and anticancer effects. This

guide provides a comparative overview of the reported biological activities of various amide

derivatives of nicotinic acid and its halogenated analogues, summarizing key quantitative data

and experimental methodologies to inform future research and development in this area.

Antimicrobial Activity of Nicotinamide Derivatives
Several studies have explored the potential of nicotinamide derivatives as antimicrobial agents

against a spectrum of pathogens. A recent study detailed the synthesis and evaluation of seven
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nicotinic acid hydrazides (NC 1–7) against various bacteria and fungi. The results indicated that

Pseudomonas aeruginosa was the most susceptible microorganism, while Candida albicans

was the least. Notably, compound NC 3 showed significant inhibition of P. aeruginosa and

Klebsiella pneumoniae growth at a concentration of 0.016 mM. Another compound, NC 5, was

most effective against Gram-positive bacteria at 0.03 mM.[1][2][3]

In another study, a series of twelve acylhydrazones derived from nicotinic acid and their

corresponding 3-acetyl-2,5-disubstituted-1,3,4-oxadiazoline derivatives were synthesized and

tested for their antimicrobial properties. Compounds 5 and 13 demonstrated very high

antibacterial efficacy against Gram-positive bacteria, with Minimum Inhibitory Concentrations

(MIC) as low as 1.95 µg/mL.[4] Compound 13 was also active against the methicillin-resistant

Staphylococcus aureus (MRSA) strain ATCC 43300 with an MIC of 7.81 µg/mL.[4]

Furthermore, the 1,3,4-oxadiazoline derivative 25, bearing a 5-nitrofuran substituent, exhibited

broad-spectrum activity, including against MRSA with an MIC of 15.62 µg/mL.[4]

A separate investigation into nicotinamide derivatives as antifungal agents identified compound

16g as a potent inhibitor of Candida albicans SC5314, with an MIC value of 0.25 μg/mL and no

significant cytotoxicity.[5][6] This compound also showed strong activity against several

fluconazole-resistant C. albicans strains.[5][6]

Table 1: Comparative Antimicrobial Activity (MIC) of Nicotinamide Derivatives

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 10 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC11359232/
https://pubmed.ncbi.nlm.nih.gov/39204429/
https://www.researchgate.net/publication/383245241_Synthesis_and_Antimicrobial_Activity_of_Newly_Synthesized_Nicotinamides
https://www.mdpi.com/1422-0067/23/5/2823
https://www.mdpi.com/1422-0067/23/5/2823
https://www.mdpi.com/1422-0067/23/5/2823
https://pubmed.ncbi.nlm.nih.gov/36770802/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9919825/
https://pubmed.ncbi.nlm.nih.gov/36770802/
https://pmc.ncbi.nlm.nih.gov/articles/PMC9919825/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Compound Organism MIC Reference

NC 3
Pseudomonas

aeruginosa
0.016 mM [1][2][3]

NC 3
Klebsiella

pneumoniae
0.016 mM [1][2][3]

NC 5
Gram-positive

bacteria
0.03 mM [1][2][3]

Compound 5
Gram-positive

bacteria
7.81 - 15.62 µg/mL [4]

Compound 13
Gram-positive

bacteria
1.95 - 15.62 µg/mL [4]

Compound 13
S. aureus ATCC

43300 (MRSA)
7.81 µg/mL [4]

Compound 25 B. subtilis ATCC 6633 7.81 µg/mL [4]

Compound 25 S. aureus ATCC 6538 7.81 µg/mL [4]

Compound 25
S. aureus ATCC

43300 (MRSA)
15.62 µg/mL [4]

Compound 16g
Candida albicans

SC5314
0.25 µg/mL [5][6]

Compound 16g
Fluconazole-resistant

C. albicans
0.125 - 1 µg/mL [5][6]

Anticancer Activity of Nicotinic Acid Amide Derivatives
Nicotinic acid and its amides have also been investigated for their potential in cancer therapy.

One study focused on the design of novel nicotinic acid-based compounds as selective

inhibitors of vascular endothelial growth factor receptor-2 (VEGFR-2). Compound 5c from this

series demonstrated promising VEGFR-2 inhibition with an IC50 of 0.068 μM and exhibited

potent cytotoxic activity against HCT-15 and PC-3 tumor cell lines, surpassing the efficacy of

doxorubicin in these lines.[7]
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Nicotinamide itself has been shown to potentiate the antitumor activity of cisplatin in mice with

Ehrlich ascites carcinoma and sarcoma 180.[8] While nicotinamide alone did not show

antitumor activity, its combination with cisplatin significantly increased the mean survival times

of the mice.[8]

Table 2: Comparative Anticancer Activity (IC50) of Nicotinic Acid Derivatives

Compound Cell Line IC50 Target Reference

Compound 5c HCT-15 (Colon) Potent VEGFR-2 [7]

Compound 5c PC-3 (Prostate) Potent VEGFR-2 [7]

-
VEGFR-2

Enzyme Assay
0.068 µM VEGFR-2 [7]

Experimental Protocols
General Synthesis of Nicotinic Acid Amides
A common method for the synthesis of amides involves the activation of the carboxylic acid

group of nicotinic acid or its derivatives, followed by reaction with an appropriate amine.[9]

Workflow for Amide Synthesis
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Carboxylic Acid Activation

Amide Bond Formation
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Caption: General workflow for the synthesis of nicotinic acid amides.

Antimicrobial Susceptibility Testing (Broth Microdilution
Method)
The in vitro antimicrobial activity of the synthesized compounds is commonly determined using

the broth microdilution method according to the guidelines of the European Committee on

Antimicrobial Susceptibility Testing (EUCAST).[1][2][3]
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Preparation of Inoculum: Bacterial or fungal strains are cultured on appropriate agar plates.

Colonies are then suspended in a saline solution to achieve a turbidity equivalent to a 0.5

McFarland standard. This suspension is further diluted in the appropriate broth medium.

Preparation of Compounds: The test compounds are dissolved in a suitable solvent (e.g.,

DMSO) and then serially diluted in the broth medium in 96-well microtiter plates.

Inoculation and Incubation: The prepared microbial inoculum is added to each well

containing the serially diluted compounds. The plates are incubated at an appropriate

temperature (e.g., 37°C for bacteria, 28°C for fungi) for a specified period (e.g., 24-48 hours).

Determination of MIC: The Minimum Inhibitory Concentration (MIC) is defined as the lowest

concentration of the compound that completely inhibits the visible growth of the

microorganism.

Experimental Workflow for MIC Determination

Preparation

Assay Analysis

Prepare serial dilutions of test compounds in 96-well plate

Inoculate wells with microbial suspension

Prepare microbial inoculum (0.5 McFarland)

Incubate at appropriate temperature and time Visually or spectrophotometrically assess microbial growth Determine the lowest concentration with no growth (MIC)

Click to download full resolution via product page

Caption: Workflow for Minimum Inhibitory Concentration (MIC) determination.

In Vitro Anticancer Activity (MTT Assay)
The cytotoxic effects of the compounds on cancer cell lines are frequently evaluated using the

MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay.

Cell Seeding: Cancer cells are seeded in 96-well plates at a specific density and allowed to

adhere overnight.
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Compound Treatment: The cells are then treated with various concentrations of the test

compounds and incubated for a defined period (e.g., 48 or 72 hours).

MTT Addition: After the incubation period, the medium is replaced with fresh medium

containing MTT solution. The plates are incubated for a few more hours, during which viable

cells with active mitochondrial dehydrogenases convert the yellow MTT to purple formazan

crystals.

Formazan Solubilization: The formazan crystals are dissolved by adding a solubilization

solution (e.g., DMSO or a detergent-based solution).

Absorbance Measurement: The absorbance of the solubilized formazan is measured using a

microplate reader at a specific wavelength (e.g., 570 nm). The absorbance is directly

proportional to the number of viable cells.

IC50 Calculation: The half-maximal inhibitory concentration (IC50) is calculated from the

dose-response curves.

Signaling Pathway Context for VEGFR-2 Inhibition

The anticancer activity of some nicotinic acid derivatives has been linked to the inhibition of

VEGFR-2, a key receptor tyrosine kinase involved in angiogenesis.
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Caption: Simplified VEGFR-2 signaling pathway and point of inhibition.

Conclusion
While there is a lack of specific research on the biological activity of amides derived from 2-
Chloro-5-iodonicotinic acid, the available literature on structurally related nicotinic acid

amides demonstrates their significant potential as both antimicrobial and anticancer agents.

The halogenation of the nicotinic acid scaffold, as seen in 2-chloronicotinic acid derivatives, is a

promising strategy for enhancing biological activity. Further synthesis and screening of novel

halogenated nicotinamide derivatives, including those from 2-Chloro-5-iodonicotinic acid, are

warranted to explore their therapeutic potential fully. The experimental protocols and

comparative data presented in this guide offer a foundational resource for researchers to

design and evaluate new compounds in this chemical class.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Validation & Comparative

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1315165?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1315165?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

